Cas no 1797620-57-5 (2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide)

2,6-Difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide is a fluorinated benzamide derivative featuring a pyrimidine core substituted with a morpholine ring. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors or other biologically active molecules. The presence of difluoro and morpholine substituents enhances its binding affinity and metabolic stability, making it valuable for medicinal chemistry applications. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound's synthetic versatility and potential pharmacological relevance underscore its utility in drug discovery and development.

2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide structure

1797620-57-5 structure

Product Name:2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide

CAS No:1797620-57-5

MF:C₁₇H₁₈F₂N₄O₂

MW:348.347230434418

CID:5372185

Update Time:2025-06-10

2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 2,6-difluoro-N-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methyl]benzamide
- 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide
- Inchi： 1S/C17H18F2N4O2/c1-11-9-12(22-17(21-11)23-5-7-25-8-6-23)10-20-16(24)15-13(18)3-2-4-14(15)19/h2-4,9H,5-8,10H2,1H3,(H,20,24)
- InChI Key： CUQOGLVYVZVICW-UHFFFAOYSA-N
- SMILES： C(NCC1C=C(C)N=C(N2CCOCC2)N=1)(=O)C1=C(F)C=CC=C1F

2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6438-1748-2μmol	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	2μmol	$85.5	2023-09-09
Life Chemicals	F6438-1748-5μmol	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	5μmol	$94.5	2023-09-09
Life Chemicals	F6438-1748-10μmol	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	10μmol	$103.5	2023-09-09
Life Chemicals	F6438-1748-20μmol	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	20μmol	$118.5	2023-09-09
Life Chemicals	F6438-1748-1mg	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	1mg	$81.0	2023-09-09
Life Chemicals	F6438-1748-2mg	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	2mg	$88.5	2023-09-09
Life Chemicals	F6438-1748-3mg	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	3mg	$94.5	2023-09-09
Life Chemicals	F6438-1748-4mg	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	4mg	$99.0	2023-09-09
Life Chemicals	F6438-1748-5mg	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	5mg	$103.5	2023-09-09
Life Chemicals	F6438-1748-10mg	2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide	1797620-57-5	10mg	$118.5	2023-09-09

2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide

Comprehensive Overview of 2,6-Difluoro-N-{[6-Methyl-2-(Morpholin-4-yl)Pyrimidin-4-yl]Methyl}Benzamide (CAS No. 1797620-57-5)

The compound 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide (CAS No. 1797620-57-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluorobenzamide core and a morpholine-substituted pyrimidine moiety, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a kinase inhibitor or as a precursor for bioactive derivatives.

In recent years, the demand for fluorinated compounds like 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where targeted molecular designs are critical. The compound’s CAS No. 1797620-57-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the incorporation of morpholine and pyrimidine rings in 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide offers versatility for further functionalization. This adaptability makes it a valuable scaffold for developing small-molecule therapeutics or agrochemical intermediates. Notably, its fluorine atoms contribute to improved lipophilicity and membrane permeability, key factors in optimizing drug-like properties.

The compound’s potential applications extend to cancer research, where kinase inhibitors are a focal point. Given the rise of personalized oncology, molecules like CAS No. 1797620-57-5 are explored for their ability to modulate specific signaling pathways. Additionally, its pyrimidine-based structure resonates with innovations in heterocyclic chemistry, a field driving advancements in both pharmaceuticals and materials science.

Environmental and regulatory considerations also play a role in the compound’s profile. As industries shift toward green chemistry, the synthesis and application of 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide must align with sustainable practices. Researchers are investigating eco-friendly catalytic methods to produce such fluorinated derivatives, addressing concerns about waste reduction and energy efficiency.

In summary, 2,6-difluoro-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzamide (CAS No. 1797620-57-5) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to agrochemical design—highlight its importance in addressing global challenges in health and sustainability. As scientific inquiries continue, this compound is poised to remain a topic of interest in both academic and industrial circles.